Cas no 832152-02-0 (2-Butanone, 1-chloro-3-(1,1-dimethylethoxy)-, (3R)-)

• Product name: 2-Butanone, 1-chloro-3-(1,1-dimethylethoxy)-, (3R)-
• CAS No: 832152-02-0
• MF: C₈H₁₅O₂Cl
• MW: 178.6565
• CID: 675786
• PubChem ID: 71415956

2-Butanone, 1-chloro-3-(1,1-dimethylethoxy)-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 1-chloro-3-(1,1-dimethylethoxy)-, (3R)-
• (3R)-1-chloro-3-[(2-methylpropan-2-yl)oxy]butan-2-one
• OFJTWXLTOOSFOY-ZCFIWIBFSA-N
• DTXSID10835360
• 832152-02-0
• (R)-1-Chloro-3-(tert-butyloxy)butan-2-one
• (3R)-3-tert-Butoxy-1-chlorobutan-2-one
• SCHEMBL1828509

• Inchi： InChI=1S/C8H15ClO2/c1-6(7(10)5-9)11-8(2,3)4/h6H,5H2,1-4H3/t6-/m1/s1
• InChI Key： OFJTWXLTOOSFOY-ZCFIWIBFSA-N
• SMILES： CC(C(=O)CCl)OC(C)(C)C

Computed Properties

• Exact Mass: 178.0760574g/mol
• Monoisotopic Mass: 178.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų